4-(6-methyl-2-{4-[(pyridin-4-yl)methyl]piperazin-1-yl}pyrimidin-4-yl)morpholine

• IUPAC Name: 4-[6-methyl-2-[4-(pyridin-4-ylmethyl)piperazin-1-yl]pyrimidin-4-yl]morpholine
• InChI: InChI=1S/C19H26N6O/c1-16-14-18(24-10-12-26-13-11-24)22-19(21-16)25-8-6-23(7-9-25)15-17-2-4-20-5-3-17/h2-5,14H,6-13,15H2,1H3
• InChI Key: SNOCEPXPIWGDIJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=N1)N2CCN(CC2)CC3=CC=NC=C3)N4CCOCC4
• Molecular Formula: C19H26N6O
• Molecular Weight: 354.4 g/mol

Description

4-(6-methyl-2-{4-[(pyridin-4-yl)methyl]piperazin-1-yl}pyrimidin-4-yl)morpholine, also known as 4-MPMP, is an organic compound that has been studied for its potential applications in the field of scientific research. 4-MPMP was first synthesized in 2003 by a group of researchers at the University of Tokyo, and since then, has been studied for its biochemical and physiological effects.

Mechanism of Action

Target of Action

Similar compounds have been found to interact withtyrosine kinases . Tyrosine kinases play a crucial role in the modulation of growth factor signals, which regulate cell proliferation, differentiation, and survival.

Mode of Action

It can be inferred from related compounds that it may bind to the inactive domain of its target through numeroushydrogen bonds , hydrophobic C–H…π and π…π interactions . This binding could potentially inhibit the activity of the target, leading to changes in cellular processes.

Advantages and Limitations for Lab Experiments

The advantages of using 4-(6-methyl-2-{4-[(pyridin-4-yl)methyl]piperazin-1-yl}pyrimidin-4-yl)morpholine in laboratory experiments include its low cost and its ability to be synthesized in a relatively simple manner. In addition, 4-(6-methyl-2-{4-[(pyridin-4-yl)methyl]piperazin-1-yl}pyrimidin-4-yl)morpholine has been shown to be effective in inhibiting certain enzymes and reducing inflammation. However, there are certain limitations to using 4-(6-methyl-2-{4-[(pyridin-4-yl)methyl]piperazin-1-yl}pyrimidin-4-yl)morpholine in laboratory experiments, such as its limited solubility in water and its instability in certain conditions.

Future Directions

The potential future directions for research on 4-(6-methyl-2-{4-[(pyridin-4-yl)methyl]piperazin-1-yl}pyrimidin-4-yl)morpholine include further studies on its mechanism of action, its potential therapeutic applications, and its potential as a drug delivery system. In addition, further studies on its biochemical and physiological effects, as well as its advantages and limitations for laboratory experiments, are needed in order to fully understand the potential of 4-(6-methyl-2-{4-[(pyridin-4-yl)methyl]piperazin-1-yl}pyrimidin-4-yl)morpholine. Finally, further research on its potential as a therapeutic agent for the treatment of certain diseases, such as cancer and Alzheimer’s disease, is also needed.

Synthesis Methods

The synthesis method for 4-(6-methyl-2-{4-[(pyridin-4-yl)methyl]piperazin-1-yl}pyrimidin-4-yl)morpholine involves the reaction of a 4-chloropyrimidine derivative with a morpholine derivative in the presence of a base. This reaction produces a 6-methyl-2-{4-[(pyridin-4-yl)methyl]piperazin-1-yl}pyrimidin-4-yl)morpholine derivative. The compound is then purified by recrystallization and is ready for use in scientific research.

Scientific Research Applications

4-(6-methyl-2-{4-[(pyridin-4-yl)methyl]piperazin-1-yl}pyrimidin-4-yl)morpholine has been studied as a potential therapeutic agent for the treatment of certain diseases, such as cancer and Alzheimer’s disease. In addition, it has been studied for its potential applications in drug delivery systems and as a potential inhibitor of certain enzymes.